{2-[(4-nitrobenzyl)oxy]phenyl}methanol

• IUPAC Name: [2-[(4-nitrophenyl)methoxy]phenyl]methanol
• InChI: InChI=1S/C14H13NO4/c16-9-12-3-1-2-4-14(12)19-10-11-5-7-13(8-6-11)15(17)18/h1-8,16H,9-10H2
• InChI Key: UOYQZRVYSQHHFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

{2-[(4-nitrobenzyl)oxy]phenyl}methanol, also known as NBOMe, is a synthetic drug that belongs to the phenethylamine class of drugs. It was first synthesized in 2003 and has gained popularity in recent years due to its hallucinogenic effects.

Scientific Research Applications

1. Photolabile Protecting Group

• Photorelease Mechanisms : 2-nitrobenzyl compounds like {2-[(4-nitrobenzyl)oxy]phenyl}methanol are studied for their photorelease mechanisms. Il'ichev et al. (2004) investigated the photorelease of methanol from 2-nitrobenzyl methyl ether and found that this process involves complex intermediates and is influenced by factors like pH and buffer concentrations. This knowledge is essential for applications of 2-nitrobenzyl protecting groups in bioagent release (Il'ichev, Schwörer & Wirz, 2004).

2. Organic Synthesis

• Cleavage of Nitrobenzyl Amides and Ethers : Han et al. (2014) developed a mild and efficient protocol for removing o- and p-nitrobenzyl groups from various substrates, highlighting the utility of these groups in synthesizing complex molecules (Han, de Melo & Stoltz, 2014).
• Reductive Transformations : Research by Bernando et al. (2015) explored the use of methanol as a C1 synthon and hydrogen source for catalytic reactions involving nitroarenes, demonstrating the versatility of methanol in chemical syntheses, including its use with nitrobenzyl compounds (Bernando et al., 2015).

3. Analytical and Environmental Applications

• Environmental Sensitivity : Horton et al. (1965) investigated 2-methoxy-5-nitrobenzyl bromide, a compound related to nitrobenzyl alcohols, for its sensitivity to environmental changes. This research contributes to understanding the reactivity of similar compounds in different environments (Horton, Kelly & Koshland, 1965).
• Kinetic Studies in Organic Chemistry : Walles (1980) determined the rate constants for the reaction between different alkylating agents and 4-(p-nitrobenzyl) pyridine in methanol, providing insights into the kinetics of reactions involving nitrobenzyl derivatives (Walles, 1980).